4-Allyloxy-3-nitrobenzaldehyde
Description
4-Allyloxy-3-nitrobenzaldehyde is a nitroaromatic compound featuring a benzaldehyde core substituted with a nitro group at the 3-position and an allyloxy group at the 4-position. This compound is primarily utilized in organic synthesis, particularly as an intermediate for pharmaceuticals, agrochemicals, and polymers. Its aldehyde group enables participation in condensation reactions (e.g., Knoevenagel, Schiff base formation), and the nitro group can be reduced to an amine for further functionalization .
Properties
CAS No. |
125872-98-2 |
|---|---|
Molecular Formula |
C10H9NO4 |
Molecular Weight |
207.18 g/mol |
IUPAC Name |
3-nitro-4-prop-2-enoxybenzaldehyde |
InChI |
InChI=1S/C10H9NO4/c1-2-5-15-10-4-3-8(7-12)6-9(10)11(13)14/h2-4,6-7H,1,5H2 |
InChI Key |
XBIIPYJTLJVXEK-UHFFFAOYSA-N |
Canonical SMILES |
C=CCOC1=C(C=C(C=C1)C=O)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
3-Methoxy-4-(4-nitrobenzyloxy)benzaldehyde
Structure: Features a methoxy (–OCH₃) group at the 3-position and a 4-nitrobenzyloxy (–O–CH₂–C₆H₄–NO₂) group at the 4-position. Key Differences:
- The methoxy group is electron-donating, contrasting with the allyloxy group’s moderate electron-withdrawing nature due to the ether oxygen.
- The 4-nitrobenzyloxy substituent introduces a second aromatic ring, enhancing π-π stacking interactions in crystalline phases, as evidenced by its distinct crystal packing dominated by C–H···O hydrogen bonds and van der Waals forces .
Reactivity : The absence of an allyl group limits participation in alkene-based reactions (e.g., Claisen rearrangement).
4-Methyl-3-nitrobenzaldehyde
Structure : Substituted with a methyl (–CH₃) group at the 4-position and a nitro group at the 3-position.
Key Differences :
- The methyl group is electron-donating, increasing electron density at the aromatic ring compared to the allyloxy analogue. This alters regioselectivity in electrophilic substitutions.
- Applications: Widely used in small-molecule syntheses where minimal steric interference is desired.
Physicochemical Properties
| Compound Name | Substituent (Position 4) | Molecular Weight (g/mol) | Melting Point (°C) | Solubility Profile |
|---|---|---|---|---|
| 4-Allyloxy-3-nitrobenzaldehyde | Allyloxy (–O–CH₂–CH=CH₂) | ~221.2* | Not reported | Moderate in organic solvents (e.g., DCM, THF) |
| 3-Methoxy-4-(4-nitrobenzyloxy)benzaldehyde | 4-Nitrobenzyloxy | ~317.3* | 160–162 (decomposes) | Low in polar solvents |
| 4-Methyl-3-nitrobenzaldehyde | Methyl (–CH₃) | 165.15 | 72–74 | High in ethanol, acetone |
*Calculated based on structural formulae.
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